(Z)-5-((1,5-dimethyl-1H-pyrazol-4-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(1,5-dimethylpyrazol-4-yl)methylidene]-2-piperidin-1-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C14H18N4OS/c1-10-11(9-15-17(10)2)8-12-13(19)16-14(20-12)18-6-4-3-5-7-18/h8-9H,3-7H2,1-2H3/b12-8-
• InChI Key: PUZUXUFNUBECMT-WQLSENKSSA-N
• Canonical SMILES: CC1=C(C=NN1C)C=C2C(=O)N=C(S2)N3CCCCC3
• Isomeric SMILES: CC1=C(C=NN1C)/C=C\2/C(=O)N=C(S2)N3CCCCC3
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol

Description

(Z)-5-((1,5-dimethyl-1H-pyrazol-4-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C14H18N4OS and its molecular weight is 290.39. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

A notable application is in the synthesis of heterocyclic compounds, where derivatives of this structure have been used. For instance, derivatives incorporating pyrazole/piperidine/aniline moieties have been synthesized, with molecular structure investigations presented in light of X-ray crystallography combined with Hirshfeld and DFT calculations. This highlights their potential in various fields, including pharmaceuticals and materials science Shawish et al., 2021.

Antimicrobial and Antifungal Agents

Another significant application is in the development of antimicrobial and antifungal agents. Thiazolidine-2, 4-diones (TZDs) derivatives, related to the chemical structure , have been synthesized and shown to possess notable antibacterial and antifungal activity. This points to their utility in creating new therapeutic agents Aneja et al., 2011.

Molecular Interaction Studies

Research has also been conducted on the molecular interaction and coordination of related heterocyclic derivatives with metals. These studies offer insights into the formation of novel transition and rare-earth metal complexes, which could have implications in materials science and catalysis Kovalchukova et al., 2017.

Anticancer Research

Furthermore, studies on the anticancer activity of polyfunctional substituted 1,3-thiazoles, which share a structural resemblance, have been conducted. These compounds have been evaluated across a range of cancer cell lines, identifying candidates with promising efficacy, highlighting the potential of such structures in oncology research Turov, 2020.

Biofilm and Enzyme Inhibition

Research into novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker has shown potent bacterial biofilm and MurB enzyme inhibition activities. This underscores the role these compounds could play in addressing bacterial resistance and infections Mekky & Sanad, 2020.